2-Phenyloxazole-5-carboxylic acid
Overview
Description
2-Phenyloxazole-5-carboxylic acid (CAS Number: 106833-79-8) is a chemical compound with the linear formula C10H7NO3 . It falls within the class of oxazole derivatives and is characterized by its aromatic ring system containing both oxygen and nitrogen atoms. The compound exhibits interesting properties and has been studied for various applications .
Scientific Research Applications
Organic Synthesis
2-Phenyloxazole-5-carboxylic acid: is a valuable building block in organic synthesis. Its carboxylic acid group can participate in various reactions, such as esterification, amidation, and coupling reactions, which are fundamental in synthesizing complex organic molecules. This compound can be used to synthesize heterocyclic compounds that serve as intermediates in the production of pharmaceuticals and agrochemicals .
Medicine
In the medical field, derivatives of 2-Phenyloxazole-5-carboxylic acid have been explored for their therapeutic potential. For instance, structure-activity relationship studies have identified certain derivatives as inhibitors of tubulin polymerization, which is a promising target for anticancer drugs . These derivatives could lead to the development of novel treatments for various types of cancer.
Nanotechnology
The carboxylic acid functionality of 2-Phenyloxazole-5-carboxylic acid makes it suitable for modifying the surface of nanoparticles. This modification can improve the dispersion and incorporation of metallic nanoparticles or carbon nanostructures like carbon nanotubes and graphene, which are used in creating advanced nanomaterials with applications in electronics, drug delivery, and sensing technologies .
Polymer Science
2-Phenyloxazole-5-carboxylic acid: can be utilized in polymer science, particularly in the synthesis of conducting polymers. Its phenyloxazole moiety can be incorporated into polymers to enhance their optoelectronic properties, making them suitable for use in nanodevices, rechargeable batteries, and electrochemical transistors .
Analytical Chemistry
In analytical chemistry, 2-Phenyloxazole-5-carboxylic acid and its derivatives can be used as analytical standards and reagents. They can aid in the development of analytical methods for detecting and quantifying similar structures in complex mixtures, which is crucial in environmental monitoring and quality control of pharmaceuticals .
Environmental Science
The study of 2-Phenyloxazole-5-carboxylic acid derivatives contributes to understanding the environmental fate of persistent organic pollutants. Research on the biodegradability and reactivity of such compounds can inform bioremediation strategies and the design of environmentally friendly alternatives to harmful substances .
properties
IUPAC Name |
2-phenyl-1,3-oxazole-5-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7NO3/c12-10(13)8-6-11-9(14-8)7-4-2-1-3-5-7/h1-6H,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PPQVAHVZIBDHDB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NC=C(O2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40544993 |
Source
|
| Record name | 2-Phenyl-1,3-oxazole-5-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40544993 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
106833-79-8 |
Source
|
| Record name | 2-Phenyl-1,3-oxazole-5-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40544993 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-phenyl-1,3-oxazole-5-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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